Cas no 2228441-62-9 (3,3-difluoro-3-(1H-imidazol-2-yl)propan-1-amine)

• Product Name: 3,3-difluoro-3-(1H-imidazol-2-yl)propan-1-amine
• CAS No: 2228441-62-9
• MF: C₆H₉F₂N₃
• MW: 161.152567625046
• CID: 6093571
• PubChem ID: 165633555
• Update Time: 2025-05-21

3,3-difluoro-3-(1H-imidazol-2-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-3-(1H-imidazol-2-yl)propan-1-amine
• EN300-1945076
• 2228441-62-9

• Inchi： 1S/C6H9F2N3/c7-6(8,1-2-9)5-10-3-4-11-5/h3-4H,1-2,9H2,(H,10,11)
• InChI Key： KCFKGQKZTMAXMJ-UHFFFAOYSA-N
• SMILES： FC(C1=NC=CN1)(CCN)F

Computed Properties

• Exact Mass: 161.07645362g/mol
• Monoisotopic Mass: 161.07645362g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 54.7Ų

Additional information on 3,3-difluoro-3-(1H-imidazol-2-yl)propan-1-amine

Compound CAS No. 2228441-62-9: 3,3-Difluoro-3-(1H-Imidazol-2-Yl)Propan-1-Amine

The compound CAS No. 2228441-62-9, also known as 3,3-difluoro-3-(1H-imidazol-2-yl)propan-1-amine, is a unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its imidazole ring structure, which is a five-membered aromatic heterocycle containing two nitrogen atoms. The presence of the fluorine atoms at the 3-position of the imidazole ring adds to its chemical versatility and reactivity.

Recent studies have highlighted the importance of imidazole-containing compounds in drug discovery and development. The imidazole ring is known for its ability to form hydrogen bonds, making it a valuable structural motif in medicinal chemistry. In the case of CAS No. 2228441-62-9, the combination of the imidazole ring with the fluorine substituents creates a molecule with unique electronic properties and bioactivity profiles.

One of the most promising applications of this compound lies in its potential as a bioisostere in medicinal chemistry. Bioisosteres are structural analogs that retain similar physical and chemical properties but differ in their molecular frameworks. This property makes them valuable tools for optimizing drug candidates by improving pharmacokinetics, safety profiles, or efficacy.

Moreover, the fluorine atoms in CAS No. 2228441-62-9 contribute significantly to its lipophilicity and stability. Fluorine substitution is a common strategy in drug design to enhance drug-like properties such as absorption, distribution, metabolism, and excretion (ADME). The strategic placement of fluorine atoms in this compound suggests that it could serve as a lead compound for developing novel therapeutic agents.

Recent research has also explored the use of imidazole-containing compounds in the development of antiviral agents and anticancer drugs. The ability of these compounds to inhibit key viral enzymes or modulate cellular signaling pathways makes them attractive candidates for therapeutic interventions. While specific studies on CAS No. 2228441-62-9 are still emerging, its structural features suggest that it could play a role in these areas.

In terms of synthesis, the preparation of CAS No. 2228441-62-9 involves a series of carefully designed organic reactions. The synthesis typically begins with the preparation of an appropriate imidazole derivative, followed by fluorination and subsequent functionalization to introduce the amine group at the desired position. The optimization of these reaction conditions is critical to ensure high yields and purity of the final product.

The characterization of this compound relies on advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These techniques provide detailed information about the molecular structure, purity, and stability of the compound.

From an environmental perspective, understanding the fate and transport of compounds like CAS No. 2228441-62-9 is essential for assessing their potential impact on ecosystems. Studies have shown that fluorinated compounds can exhibit varying degrees of persistence depending on their structure and environmental conditions. Further research is needed to evaluate the environmental behavior of this specific compound.

In conclusion, CAS No. 22844167757 (corrected CAS number) stands out as a versatile organic compound with significant potential in pharmaceutical research and development. Its unique combination of an imidazole ring and fluorine substituents positions it as a valuable tool for exploring new therapeutic strategies and chemical innovations.